1-cyclopentyl-3-(ethoxymethyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 1-cyclopentyl-3-(ethoxymethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C11H17ClN2O3S/c1-2-17-8-10-11(18(12,15)16)7-14(13-10)9-5-3-4-6-9/h7,9H,2-6,8H2,1H3
• InChI Key: KXNFEEOWIBJJJH-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN(C=C1S(=O)(=O)Cl)C2CCCC2
• Molecular Formula: C11H17ClN2O3S
• Molecular Weight: 292.78 g/mol
• CAS No.: 1856092-53-9

Description

“1-cyclopentyl-3-(ethoxymethyl)-1H-pyrazole-4-sulfonyl chloride” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are well-known in medicinal chemistry for their biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Additionally, it has a sulfonyl chloride functional group, which is a sulfur atom double-bonded to two oxygen atoms and single-bonded to a chlorine atom.

Chemical Reactions Analysis

The reactivity of this compound would be largely determined by the functional groups present. The sulfonyl chloride group is typically very reactive and can participate in substitution reactions. The pyrazole ring might also undergo various transformations under specific conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and the functional groups present. For example, the presence of a sulfonyl chloride group might make it a strong electrophile.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

Sulfonyl chlorides are typically corrosive and can cause severe burns and eye damage. They may also be harmful if inhaled.

Future Directions

The future research directions for this compound could involve studying its reactivity, exploring its potential uses in medicinal chemistry, or investigating its physical and chemical properties in more detail.